Cas no 1805379-99-0 (2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol
• CAS No: 1805379-99-0
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862437
• Update Time: 2025-05-27

2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-6-5(7(9)10)3(2-13)4(1-11-6)12(14)15/h1,7,13H,2H2
• InChI Key： GQPRQRXFJAGNLX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(CO)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1805379-99-0)

2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1805379-99-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a bromine atom, a difluoromethyl group, and a nitro substituent on a pyridine ring, serves as a versatile intermediate in synthetic chemistry. Its applications span from drug discovery to advanced material synthesis, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol reflects its complex yet functional design, which enables it to participate in a variety of chemical reactions. The presence of the bromine atom makes it a valuable candidate for cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in the synthesis of biologically active molecules. Meanwhile, the difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in the development of new pharmaceuticals and agrochemicals. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are paramount.

In the context of pharmaceutical research, 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol is often explored as a building block for the development of novel therapeutics. Its structural motifs are commonly found in molecules targeting infectious diseases, cancer, and neurological disorders. Researchers are particularly interested in its potential to improve drug bioavailability and reduce toxicity, addressing key challenges in modern medicine. The compound's nitro group also opens avenues for further functionalization, allowing chemists to tailor its properties for specific applications.

From an agrochemical perspective, this compound's derivatives have shown promise in the design of next-generation pesticides and herbicides. The difluoromethyl moiety, in particular, contributes to enhanced pesticidal activity while minimizing environmental persistence. This aligns with the growing demand for eco-friendly agrochemicals that balance efficacy with sustainability. Industry leaders are increasingly focusing on such innovations to meet regulatory standards and consumer expectations for safer agricultural products.

The synthesis and characterization of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol require advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its successful application in research and development. Recent advancements in computational chemistry have also facilitated the study of its electronic properties and reactivity, providing deeper insights into its potential uses.

As the scientific community continues to explore the capabilities of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-4-methanol, its role in innovation is expected to expand. Whether in drug discovery, agrochemical formulation, or material science, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its versatility and functional diversity make it a valuable asset in addressing some of the most pressing challenges in science and industry today.